Cas no 40430-08-8 ( )

• Product Name: &nbsp
• CAS No: 40430-08-8
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• CID: 925778
• PubChem ID: 289746
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-aminobutyl)-1,3-dioxolan-2-yl]butan-1-amine
• 1,9-Diaminononan-5-on-aethylenketal
• 1,9-Diaminononan-5-on-ethylenketal
• 4,4'-(1,3-dioxolane-2,2-diyl)dibutan-1-amine
• 4,4'-[1,3]dioxolane-2,2-diyl-bis-butylamine
• AC1L6CDY
• AC1Q6ZM2
• AG-J-21286
• AR-1F7382
• CTK4I3073
• NSC151984
• DTXSID50302586
• 40430-08-8
• NSC-151984
•  

• Inchi： 1S/C11H24N2O2/c12-7-3-1-5-11(6-2-4-8-13)14-9-10-15-11/h1-10,12-13H2
• InChI Key： LHKGTEJKZQBSPP-UHFFFAOYSA-N
• SMILES： O1CCOC1(CCCCN)CCCCN

Computed Properties

• Exact Mass: 216.18392
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.5
• LogP: 2.38810